[1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-heptan-2-ylazanium chloride

• CAS No.: 73728-38-8
• Molecular Formula: C18H31ClN2O2
• Molecular Weight: 342.9 g/mol
• IUPAC Name: [2-(heptan-2-ylamino)-2-methylpropyl] 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C18H30N2O2.ClH/c1-5-6-7-8-14(2)20-18(3,4)13-22-17(21)15-9-11-16(19)12-10-15;/h9-12,14,20H,5-8,13,19H2,1-4H3;1H
• InChI Key: QMAKKLKJKVUIPW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)NC(C)(C)COC(=O)C1=CC=C(C=C1)N.Cl

Description

[1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-heptan-2-ylazanium chloride: is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes an aminobenzoyl group, a methylpropan-2-yl group, and a heptan-2-ylazanium chloride moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-heptan-2-ylazanium chloride typically involves multiple steps, including the formation of the aminobenzoyl group and the subsequent attachment of the methylpropan-2-yl and heptan-2-ylazanium chloride groups. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically involving the aminobenzoyl group.

Reduction: Reduction reactions may target the azanium chloride moiety.

Substitution: Substitution reactions can occur at various positions on the molecule, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Halogenating agents, nucleophiles, and electrophiles can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry: : The compound can be used as a building block in organic synthesis, enabling the creation of more complex molecules. Biology : It may serve as a probe or ligand in biochemical assays to study enzyme interactions or receptor binding. Medicine Industry : The compound might be used in the production of specialty chemicals, polymers, or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism by which [1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-heptan-2-ylazanium chloride exerts its effects involves interactions with specific molecular targets. These targets could include enzymes, receptors, or other biomolecules, leading to changes in cellular pathways and physiological responses. The exact pathways and molecular targets would depend on the specific application and context in which the compound is used.